Cas no 877637-97-3 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate
• CAS No: 877637-97-3
• MF: C₁₆H₁₂N₂O₄S₂
• MW: 360.407481193542
• CID: 5903011
• PubChem ID: 7218014
• Update Time: 2025-05-26

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• AKOS024654916
• AB00578814-02
• F2510-0311
• 877637-97-3
• SR-01000020511
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate
• CHEMBL1529500
• SR-01000020511-1
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] thiophene-2-carboxylate
• HMS2768O13
• SMR000324318
• MLS000685815
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate
• MLS-0241340.0001
• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate

• Inchi： 1S/C16H12N2O4S2/c1-10-4-5-17-16(18-10)24-9-11-7-12(19)13(8-21-11)22-15(20)14-3-2-6-23-14/h2-8H,9H2,1H3
• InChI Key： ISCDYSDUHMCGBB-UHFFFAOYSA-N
• SMILES： C1(C(OC2C(=O)C=C(CSC3=NC=CC(C)=N3)OC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 360.02384922g/mol
• Monoisotopic Mass: 360.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 560.8±50.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate

Comprehensive Overview of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate (CAS No. 877637-97-3)

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate (CAS No. 877637-97-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a pyrimidine core linked to a thiophene carboxylate moiety via a sulfanylmethyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of multiple heterocyclic rings, which are often associated with enhanced biological activity.

The compound’s CAS No. 877637-97-3 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent studies have explored its role in drug discovery, especially in targeting enzymes or receptors involved in inflammatory and metabolic disorders. The 4-oxo-4H-pyran segment, for instance, is known to interact with key biological pathways, making it a hotspot for medicinal chemistry innovations. Additionally, the thiophene-2-carboxylate group contributes to its solubility and binding affinity, which are crucial for pharmacokinetic optimization.

In the context of agrochemical development, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate has been investigated for its potential as a pesticide intermediate. The pyrimidine and thiophene rings are frequently found in compounds with herbicidal or fungicidal properties, aligning with the growing demand for sustainable crop protection solutions. This aligns with current trends in green chemistry, where researchers prioritize eco-friendly alternatives to traditional agrochemicals.

From a synthetic perspective, the compound’s preparation involves multi-step reactions, often starting with the functionalization of 4-methylpyrimidin-2-thiol and subsequent coupling with 4-oxo-4H-pyran-3-yl derivatives. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing challenges like regioselectivity and steric hindrance. These methodologies are frequently discussed in organic synthesis forums, reflecting the compound’s relevance in modern chemical research.

The rise of computational chemistry has further propelled interest in CAS No. 877637-97-3. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models have been used to predict its interactions with biological targets, reducing the need for extensive lab trials. This resonates with the broader shift toward AI-driven drug discovery, a topic frequently searched by professionals in the field. Such approaches not only accelerate research but also minimize costs, making them highly attractive for startups and academia alike.

Another area of exploration is the compound’s potential in material science. The conjugated system formed by its pyran and thiophene units suggests possible applications in organic electronics, such as OLEDs or sensors. This interdisciplinary appeal underscores its versatility, bridging gaps between chemistry, biology, and engineering. As industries seek multifunctional materials, compounds like 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate are likely to remain in focus.

In summary, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl thiophene-2-carboxylate (CAS No. 877637-97-3) represents a fascinating intersection of pharmaceutical, agrochemical, and material science research. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the era of precision chemistry and sustainable innovation. As scientific communities continue to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.